Cas no 13518-55-3 (4-(2-Chloroethyl)-1H-imidazole)

• Product Name: 4-(2-Chloroethyl)-1H-imidazole
• CAS No: 13518-55-3
• MF: C₅H₇ClN₂
• MW: 130.575479745865
• MDL: MFCD17011728
• CID: 1033288
• PubChem ID: 428318
• Update Time: 2025-11-02

4-(2-Chloroethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroethyl)-1H-imidazole
• 4-(2-chloroethyl)-4H-imidazole hydrochloride
• 5-(2-chloroethyl)-1H-imidazole
• 4-(2-Chloroethyl)imidazole
• 1H-Imidazole, 4-(2-chloroethyl)-
• A887734
• DA-11694
• DTXSID80330256
• SCHEMBL2475177
• CS-0158358
• AKOS006346803
• AS-82415
• 4-(2-chloroethyl)-1H-imidazole;5-(2-Chloroethyl)-1H-imidazole hydrochloride
• 4-(2-Chloro-ethyl)-1H-imidazole
• 13518-55-3
• DB-031218
• 4-2-Chloroethyl-1H-imidazole
• 2-(4-imidazolyl)ethyl chloride
• EN300-2984400
• D82567

• MDL： MFCD17011728
• Inchi： 1S/C5H7ClN2/c6-2-1-5-3-7-4-8-5/h3-4H,1-2H2,(H,7,8)
• InChI Key： LJBSKUABXVDRGS-UHFFFAOYSA-N
• SMILES： ClCCC1=CN=CN1

Computed Properties

• Exact Mass: 130.02991
• Monoisotopic Mass: 130.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

4-(2-Chloroethyl)-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 4-(2-Chloroethyl)-1H-imidazole

Comprehensive Guide to 4-(2-Chloroethyl)-1H-imidazole (CAS No. 13518-55-3): Properties, Applications, and Market Insights

4-(2-Chloroethyl)-1H-imidazole (CAS No. 13518-55-3) is a specialized imidazole derivative with significant relevance in pharmaceutical and chemical research. This compound, characterized by its unique chloroethyl functional group, serves as a versatile intermediate in organic synthesis. Its molecular structure, combining an imidazole ring with a reactive 2-chloroethyl side chain, enables diverse applications ranging from drug development to material science.

The growing interest in heterocyclic compounds like 4-(2-Chloroethyl)-1H-imidazole stems from their crucial role in modern medicinal chemistry. Researchers frequently search for "imidazole derivatives in drug discovery" or "CAS 13518-55-3 applications," reflecting the compound's importance in developing novel therapeutic agents. Recent studies highlight its potential as a building block for histamine receptor modulators, aligning with current trends in targeted drug design and precision medicine.

From a chemical perspective, 4-(2-Chloroethyl)-1H-imidazole demonstrates interesting reactivity patterns that make it valuable for structure-activity relationship studies. The chloroethyl group provides an excellent leaving group for nucleophilic substitution reactions, while the imidazole nitrogen atoms offer coordination sites for metal complexes. These properties have led to its exploration in "catalysis applications" and "coordination chemistry," as evidenced by increasing search queries in scientific databases.

The pharmaceutical industry shows particular interest in CAS 13518-55-3 due to its structural similarity to biologically active molecules. Many researchers investigate "imidazole-based drug candidates" or "4-(2-Chloroethyl)-1H-imidazole synthesis" when developing new treatments for neurological and inflammatory conditions. This aligns with current healthcare priorities addressing neurodegenerative diseases and immune system disorders, making the compound relevant to contemporary medical challenges.

In material science, 4-(2-Chloroethyl)-1H-imidazole contributes to the development of advanced functional materials. Its ability to form stable complexes and participate in polymerization reactions has sparked interest in "imidazole-containing polymers" and "smart material design." These applications gain increasing attention as industries seek innovative solutions for energy storage, sensors, and responsive coatings.

The synthesis and handling of 4-(2-Chloroethyl)-1H-imidazole require specialized knowledge, as reflected in frequent searches for "CAS 13518-55-3 safety data" and "imidazole derivative storage conditions." Proper laboratory protocols ensure researchers can safely explore the compound's full potential while maintaining workplace safety standards. This practical information represents a key concern for both academic and industrial users of this chemical.

Market analysis reveals steady demand for 4-(2-Chloroethyl)-1H-imidazole, particularly from pharmaceutical research organizations and specialty chemical manufacturers. The compound's niche applications and the growing importance of imidazole chemistry in drug development contribute to its stable market position. Current trends toward "custom synthesis services" and "high-purity intermediates" further support the commercial relevance of this specialty chemical.

Quality control represents another critical aspect of working with CAS 13518-55-3, as evidenced by frequent searches for "4-(2-Chloroethyl)-1H-imidazole purity standards" and "analytical methods for imidazole derivatives." Advanced characterization techniques including HPLC, NMR, and mass spectrometry ensure researchers obtain reliable results when using this compound in sensitive applications.

Environmental considerations surrounding 4-(2-Chloroethyl)-1H-imidazole have gained attention, with increasing queries about "green chemistry approaches" and "sustainable synthesis methods." Researchers are exploring more efficient routes to produce this compound while minimizing waste generation, reflecting broader industry trends toward environmentally responsible chemical production.

Looking forward, 4-(2-Chloroethyl)-1H-imidazole maintains its position as a valuable tool in chemical research and development. Its combination of structural features and reactivity continues to inspire innovation across multiple disciplines. As scientific understanding of imidazole-based systems deepens, new applications for this compound will likely emerge, reinforcing its importance in contemporary chemistry and materials science.